Cas no 2229005-37-0 (5-(5-propylthiophen-2-yl)-1,3-oxazol-2-amine)

• Product Name: 5-(5-propylthiophen-2-yl)-1,3-oxazol-2-amine
• CAS No: 2229005-37-0
• MF: C₁₀H₁₂N₂OS
• MW: 208.280080795288
• CID: 5903782
• PubChem ID: 165696155
• Update Time: 2025-06-09

5-(5-propylthiophen-2-yl)-1,3-oxazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(5-propylthiophen-2-yl)-1,3-oxazol-2-amine
• EN300-1752724
• 2229005-37-0

• Inchi： 1S/C10H12N2OS/c1-2-3-7-4-5-9(14-7)8-6-12-10(11)13-8/h4-6H,2-3H2,1H3,(H2,11,12)
• InChI Key： MLAHJLYXAIMFPW-UHFFFAOYSA-N
• SMILES： S1C(C2=CN=C(N)O2)=CC=C1CCC

Computed Properties

• Exact Mass: 208.06703418g/mol
• Monoisotopic Mass: 208.06703418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 80.3Ų

Additional information on 5-(5-propylthiophen-2-yl)-1,3-oxazol-2-amine

Introduction to 5-(5-propylthiophen-2-yl)-1,3-oxazol-2-amine (CAS No: 2229005-37-0)

5-(5-propylthiophen-2-yl)-1,3-oxazol-2-amine is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2229005-37-0, belongs to the oxazole class of molecules, which are known for their diverse biological activities and utility in drug development. The structural framework of this compound incorporates a thiophene ring linked to an oxazole core, with an amine substituent at the 2-position of the oxazole ring. Such structural features make it a promising candidate for further exploration in synthetic chemistry and pharmacological applications.

The significance of 5-(5-propylthiophen-2-yl)-1,3-oxazol-2-amine lies in its potential to serve as a key intermediate in the synthesis of more complex pharmaceutical agents. The presence of both aromatic and heterocyclic rings in its structure suggests that it may exhibit a range of biological activities, including antimicrobial, anti-inflammatory, and even anticancer properties. Recent advancements in computational chemistry have enabled researchers to predict the possible interactions of this molecule with biological targets, providing a theoretical foundation for its experimental validation.

In the context of modern drug discovery, the integration of 5-propylthiophen-2-yl and 1,3-oxazol-2-amine moieties offers a unique combination that has not been extensively explored. The thiophene ring is known for its stability and ability to participate in π-stacking interactions, which can be crucial for binding affinity. Meanwhile, the oxazole ring is a well-documented pharmacophore that contributes to the molecule's solubility and bioavailability. The amine group at the 2-position of the oxazole ring further enhances its potential as a bioactive scaffold.

Recent studies have highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. For instance, derivatives of oxazole have been shown to inhibit specific enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer. Similarly, thiophene-based compounds have demonstrated efficacy in treating neurological disorders due to their ability to cross the blood-brain barrier. The combination of these structural motifs in 5-(5-propylthiophen-2-yl)-1,3-oxazol-2-amine suggests that it may possess dual functionality, making it a versatile tool for drug design.

The synthesis of 5-(5-propylthiophen-2-yl)-1,3-oxazol-2-amine involves multi-step organic reactions that require precise control over reaction conditions. Typically, the process begins with the formation of the oxazole ring through condensation reactions between β-diketones or β-ketoesters with hydrazines or hydroxylamines. Subsequent functionalization introduces the thiophene moiety through cyclization reactions involving sulfur-containing precursors. Finally, introduction of the propyl group and amine substitution completes the molecular structure.

One of the key challenges in synthesizing this compound is ensuring high yield and purity while minimizing side reactions. Advanced techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions have been employed to enhance reaction efficiency. Additionally, spectroscopic methods like nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) are crucial for characterizing intermediates and final products.

The pharmacological potential of 5-(5-propylthiophen-2-yl)-1,3-oxazol-2-amine has been explored through both in silico and in vitro studies. Computational modeling has predicted that this compound may interact with proteins involved in cell signaling pathways relevant to inflammation and cancer progression. In vitro assays have further supported these predictions by demonstrating inhibitory effects on specific enzymes such as kinases and phosphodiesterases.

For instance, researchers have observed that derivatives of oxazole-thiophene hybrids exhibit potent activity against certain kinases associated with tumor growth. Similarly, amine-functionalized heterocycles have shown promise in modulating inflammatory responses by inhibiting cytokine production. These findings suggest that 5-(5-propylthiophen-2-yl)-1,3-oxazol-2-amino may serve as a lead compound for developing novel therapeutics targeting these pathways.

Future directions in the study of this compound include optimizing its synthetic route for scalability and exploring its pharmacokinetic properties. Preclinical studies are necessary to evaluate its safety profile and efficacy before moving into human trials. Collaborative efforts between synthetic chemists and biologists will be essential to translate laboratory findings into clinical applications.

The growing interest in natural product-inspired scaffolds has also influenced research on 5-(5-propylthiophen-2-ylo xazol-2-amino. By incorporating elements from bioactive natural products into synthetic molecules, researchers aim to enhance both potency and selectivity. The structural complexity of this compound provides ample opportunities for derivatization, allowing for fine-tuning of its biological activity through structural modifications.

In conclusion, 5-(5-propylthiophen-2-ylo xazol- amine(CAS No: 222900 37) > is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of heterocyclic moieties makes it a valuable scaffold for developing novel therapeutic agents targeting various diseases. Continued exploration into its synthesis and pharmacological properties will likely uncover new opportunities for medical intervention.> > > > > > > > >